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Compound of Interest

Compound Name: Bicyclo[4.1.0]heptan-2-one

Cat. No.: B1267762

The following provides essential safety and logistical information for the proper disposal of
Bicyclo[4.1.0]heptan-2-one, ensuring the safety of laboratory personnel and compliance with
environmental regulations. This guidance is intended for researchers, scientists, and drug
development professionals.

: _ E

Property Value Reference
CAS Number 5771-58-4 [1]
Linear Formula C7H100

Note: Detailed quantitative data such as boiling point, melting point, flash point, and toxicity
were not available in the provided search results. Always refer to the specific Safety Data
Sheet (SDS) provided by the supplier for the most accurate and complete information.

Disposal Procedures

Proper disposal of Bicyclo[4.1.0]heptan-2-one is crucial to prevent environmental
contamination and ensure personnel safety. The following step-by-step procedures should be
followed:

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure the
following PPE is worn:
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Gloves: Chemical-resistant gloves must be inspected prior to use. Use proper glove removal
technique to avoid skin contact.[2]

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.
. Spill Management: In the event of a spill, follow these procedures:

Ventilation: Ensure adequate ventilation in the area of the spill.

Containment: Prevent further leakage or spillage if it is safe to do so. Absorb the spill with
inert material such as vermiculite, dry sand, or earth.

Collection: Collect the absorbed material and place it into a suitable, closed container for
disposal.[3] Do not let the product enter drains.[2]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by
washing with soap and water.

. Waste Collection and Storage:

Container: Use a dedicated, properly labeled, and sealed container for collecting
Bicyclo[4.1.0]heptan-2-one waste. The container should be kept tightly closed and stored
in a well-ventilated area.[3]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "Bicyclo[4.1.0]heptan-2-one".

. Disposal Method:

Professional Disposal Service: Contact a licensed professional waste disposal service to
dispose of this material.[2] Disposal should be carried out by a licensed contractor.

Incineration: A common method for disposal is to burn the chemical in a chemical incinerator
equipped with an afterburner and scrubber.[2]
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» Regulatory Compliance: All disposal activities must be in accordance with local, state, and
federal regulations. Do not dispose of with normal waste.[4]

Experimental Workflow for Disposal
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Caption: Workflow for the safe disposal of Bicyclo[4.1.0]heptan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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